Cas no 13383-63-6 (Ethanone,1-(2,4,6-trihydroxy-3,5-dimethylphenyl)-)

• Product Name: Ethanone,1-(2,4,6-trihydroxy-3,5-dimethylphenyl)-
• CAS No: 13383-63-6
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 229816
• PubChem ID: 83393
• Update Time: 2025-04-19

Ethanone,1-(2,4,6-trihydroxy-3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,4,6-trihydroxy-3,5-dimethylphenyl)-
• 1-(2,4,6-trihydroxy-3,5-dimethylphenyl)ethan-1-one
• 1-(2,4,6-trihydroxy-3,5-dimethylphenyl)ethanone
• Einecs 236-459-0
• 2,4,6-Trihydroxy-3,5-Dimethylacetiphenone
• 2,4,6-Trihydroxy-3,5-dimethylacetophenone
• DTXSID20158390
• 13383-63-6
• NS00024312
• SCHEMBL10607894

• Inchi： 1S/C10H12O4/c1-4-8(12)5(2)10(14)7(6(3)11)9(4)13/h12-14H,1-3H3
• InChI Key： GIMGGNBXMNVHHR-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C(C(C)=O)=C(C=1C)O)O

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.318
• Boiling Point: 355.5°Cat760mmHg
• Flash Point: 183°C
• Refractive Index: 1.609
• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones